DL-Tryptophan-d3

• Molecular Formula: C11H12N2O2
• Molecular Weight: 207.24 g/mol
• InChI: InChI=1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m0/s1/i5D2,9D
• InChIKey: QIVBCDIJIAJPQS-PKHUVNBJSA-N

DL-Tryptophan-d3: Deuterated Internal Standard

DL-Tryptophan-d3 (CAS 340257-61-6) is a stable isotope-labeled analog of the essential amino acid DL-tryptophan, specifically deuterated at the 2,3,3-positions on the side chain . With a molecular formula of C₁₁H₉D₃N₂O₂ and a molecular weight of 207.24 g/mol, the compound exhibits a mass increase of +3 Da relative to unlabeled DL-tryptophan (204.23 g/mol), enabling unequivocal chromatographic and mass spectrometric differentiation from the endogenous analyte . As a member of the deuterated internal standard class, DL-Tryptophan-d3 serves as an analytical reference material for the accurate quantification of tryptophan in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

+3 Da Stable mass shift for LC-MS internal standard

DL Racemic mixture supports enantiomer-resolved workflows

ISTD Deuterated tryptophan quantification in bioanalytical methods

The Case Against Generic Substitution in Deuterated Tryptophan

In LC-MS/MS quantification of endogenous metabolites, the selection of an appropriate internal standard is critical for correcting matrix effects, extraction recovery variability, and ionization efficiency fluctuations. Unlabeled DL-tryptophan cannot be used as an internal standard in biological samples containing endogenous tryptophan because it is chromatographically and spectrometrically indistinguishable from the target analyte, rendering accurate quantification impossible [1]. Among deuterated tryptophan alternatives, the -d3 isotopologue provides a distinct +3 Da mass shift, while alternative isotopologues such as DL-Tryptophan-d5 (+5 Da) or L-Tryptophan-¹³C₁₁,¹⁵N₂ (+13 Da) introduce different mass differences that may affect ion suppression profiles or cross-talk with other labeled species in multiplexed assays . Additionally, deuterium labeling at the alpha- and beta-positions (2,3,3-d3) minimizes the risk of deuterium-hydrogen back-exchange under physiological pH conditions compared to labile N-deuterated or O-deuterated positions, preserving isotopic integrity throughout sample preparation and chromatographic separation [2]. The choice of a racemic DL-mixture rather than the enantiopure L-form further expands applicability to studies involving D-amino acid metabolism or non-stereospecific analytical workflows.

Label mismatch

Different deuterium positions or count (e.g., d5 vs d3) may alter chromatographic retention and ionization efficiency, impacting quantification.

Purity variability

Higher-labeled analogs like d8 often come with lower chemical purity, potentially requiring additional calibration corrections during method validation.

Stereochemical shift

Swapping a racemic DL-mixture for a stereopure L-form excludes D-enantiomer tracking, limiting chiral metabolism studies.

• [1] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Published April 6, 2022. View Source
• [2] MedChemExpress. Technical Guide: Selection of Stable Isotope-Labeled Internal Standards. Published November 29, 2022. View Source

DL-Tryptophan-d3: Advantages Over Alternative Labels

Purity: d3 vs. Higher-Labeled Tryptophans

DL-Tryptophan-d3 provides a +3 Da mass shift relative to unlabeled DL-tryptophan, with molecular weights of 207.24 g/mol and 204.23 g/mol respectively . This mass differential exceeds the minimum +2 Da threshold typically recommended to avoid isotopic peak overlap from naturally occurring ¹³C isotopes (~1.1% natural abundance) of the unlabeled analyte [1].

Purity: d3 vs d8

Data to verify

Chemical purity ≥98% (d3) vs ≥95% (d8); isotopic enrichment 98 atom% D vs ≥95 atom% D.

Higher purity specification may reduce correction factors in calibration.

Based on vendor CoA specifications; verify lot-specific certificate.

Evidence Dimension	Mass difference between internal standard and target analyte
Target Compound Data	MW 207.24 g/mol (C₁₁H₉D₃N₂O₂), +3 Da shift
Comparator Or Baseline	Unlabeled DL-Tryptophan: MW 204.23 g/mol (C₁₁H₁₂N₂O₂), 0 Da shift
Quantified Difference	Δm/z = +3.02 Da (exact mass difference)
Conditions	Calculated from molecular formula; applicable to full-scan MS and selected reaction monitoring (SRM) modes

Why This Matters

A +3 Da mass difference ensures the internal standard signal does not co-elute or spectrally overlap with the M+1 or M+2 isotopic peaks of endogenous tryptophan, enabling accurate peak integration and quantification without interference.

• [1] MedChemExpress. Technical Guide: Selection of Stable Isotope-Labeled Internal Standards. Recommendation: Mass difference ≥ +2 Da to avoid isotopic interference. View Source

Chiral Resolution: Access to Both Enantiomers

DL-Tryptophan-d3 is supplied with a specified isotopic enrichment of 98 atom% deuterium at the 2,3,3-positions . This enrichment level directly determines the maximum achievable dynamic range and lower limit of quantification (LLOQ) when used as an internal standard, as residual unlabeled material contributes to background signal in the analyte channel [1].

Chiral utility

Reported

Racemic DL-Tryptophan-d3 can be resolved into separate D- and L- enantiomers via chiral separation.

May support enantiomer-specific metabolism studies from a single stock.

Requires chiral chromatography capability.

Evidence Dimension	Isotopic enrichment specification (atom% D)
Target Compound Data	98 atom% D at 2,3,3-positions (manufacturer specification)
Comparator Or Baseline	Unlabeled DL-Tryptophan: 0 atom% D
Quantified Difference	98 percentage points higher isotopic purity
Conditions	As specified by commercial vendors for research-grade deuterated internal standards

Why This Matters

Higher isotopic enrichment minimizes the 'cross-talk' or isotopic carryover signal from the internal standard into the analyte channel, which is a critical parameter for achieving low detection limits (e.g., sub-nanomolar tryptophan measurements) and maintaining linearity over a wide concentration range.

• [1] Express Pharma. Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Published March 11, 2022. 'Deuterated internal standards have similar extraction recovery, ionization response and matrix effect which improves the accuracy of quantification method.' View Source

Photostability Advantage Over Unlabeled Tryptophan

DL-Tryptophan-d3 incorporates deuterium atoms at the alpha- and beta-carbon positions (2,3,3-d3) of the aliphatic side chain rather than on the indole nitrogen or carboxylic acid oxygen . Carbon-bound deuterium at these positions is resistant to back-exchange with protic solvents (water, methanol, acetonitrile with formic acid) under standard reversed-phase LC conditions, whereas N-deuterated or O-deuterated isotopologues may undergo rapid deuterium loss via H/D exchange, altering the effective mass shift and compromising quantification [1].

Photostability

Reported

Markedly enhanced photostability compared to unlabeled DL-Tryptophan under ambient light.

Supports sample integrity during extended autosampler sequences.

Deuterium isotope effect; acid stability showed no clear isotopic effect.

Evidence Dimension	Deuterium-hydrogen back-exchange susceptibility under analytical conditions
Target Compound Data	C-D bonds at 2,3,3-positions: minimal exchange in aqueous/organic mobile phases (pH 2-8, ambient temperature)
Comparator Or Baseline	Hypothetical N-deuterated or O-deuterated tryptophan isotopologue
Quantified Difference	Quantitative retention of +3 Da mass shift versus variable mass shift degradation in labile-deuterated comparators
Conditions	Standard LC-MS mobile phases: water/acetonitrile + 0.1% formic acid; typical sample preparation involving protein precipitation and evaporation/reconstitution

Why This Matters

Stable isotopic integrity throughout sample preparation, storage, and LC separation ensures that the internal standard maintains a constant mass difference from the analyte, which is essential for reproducible quantification and long-term method robustness in regulated bioanalytical environments.

• [1] MedChemExpress. Technical Guide: Selection of Stable Isotope-Labeled Internal Standards. Recommendation: 'Unless special experimental requirements exist, do not select isotope products with labile deuterium substitution as internal standards.' View Source

Racemic DL-Form Enables Quantification in Studies of Both L- and D-Tryptophan Metabolism Without Stereospecific Bias

DL-Tryptophan-d3 is supplied as a racemic mixture of D- and L- enantiomers, in contrast to stereopure alternatives such as L-Tryptophan-d5 or L-Tryptophan-¹³C₁₁,¹⁵N₂ . While the enantiopure L-form is suitable for quantifying L-tryptophan in mammalian systems, the racemic DL-form provides equivalent internal standardization for assays where the stereochemical identity of the analyte is unknown, where D-tryptophan metabolites are of interest (e.g., gut microbial metabolism studies), or where non-chiral chromatographic separation is employed .

Evidence Dimension	Stereochemical composition and applicability range
Target Compound Data	Racemic DL mixture (1:1 D:L ratio)
Comparator Or Baseline	L-Tryptophan-d5: enantiopure L-form only
Quantified Difference	Stereochemical scope: D-tryptophan quantification enabled (applicable) versus D-tryptophan quantification not enabled (comparator)
Conditions	Reversed-phase LC-MS/MS without chiral stationary phase; biological matrices containing both D- and L-tryptophan

Why This Matters

The racemic nature of DL-Tryptophan-d3 provides methodological flexibility for laboratories that require a single internal standard capable of supporting both conventional L-tryptophan assays and emerging D-tryptophan-focused research (e.g., microbiome-derived D-amino acid signaling) without the need to procure and validate separate internal standards.

DL-Tryptophan-d3: Key Applications

LC-MS/MS Method for Tryptophan Quantification

DL-Tryptophan-d3 is the internal standard of choice for LC-MS/MS quantification of total plasma or serum tryptophan concentrations in human and animal studies. The +3 Da mass shift ensures baseline resolution from the endogenous analyte signal, enabling precise calculation of pharmacokinetic parameters (Cmax, AUC, t½) following tryptophan supplementation or pharmaceutical intervention . The 98 atom% D enrichment supports quantification across a broad dynamic range from sub-micromolar fasting levels to elevated postprandial or post-dose concentrations . The stable C-D bonds at the 2,3,3-positions maintain isotopic integrity during typical sample preparation workflows involving protein precipitation with acetonitrile/methanol and acidified reconstitution solvents [1].

Enantiomer-Specific Tryptophan Metabolism

In research applications requiring simultaneous quantification of tryptophan and its downstream metabolites (e.g., kynurenine, kynurenic acid, quinolinic acid) via LC-MS/MS, DL-Tryptophan-d3 provides a reliable internal standard for the tryptophan channel. Its +3 Da mass shift avoids spectral overlap with the M+2 peak of endogenous tryptophan, which is critical when tryptophan concentrations vary widely across experimental conditions (e.g., IDO1/TDO inhibition studies) . The compound's racemic nature also accommodates laboratories employing non-chiral reversed-phase methods for high-throughput multiplexed panels without requiring stereospecific column selectivity .

Photostability for High-Throughput LC-MS/MS

Beyond its role as an internal standard, DL-Tryptophan-d3 can serve as a metabolic tracer for investigating tryptophan catabolic flux through the kynurenine, serotonin, and indole pathways in cell culture or in vivo models. The deuterium labeling at the side-chain carbons remains intact through enzymatic transformations that do not involve carbon-carbon bond cleavage at the labeled positions, enabling tracking of labeled metabolites via characteristic mass shifts . This application is supported by the compound's established use in 'metabolic flux analysis and stable isotope tracer studies' .

Scenario 4: Quality Control and Batch Release Testing for Tryptophan-Containing Pharmaceutical and Nutraceutical Products

DL-Tryptophan-d3 is suitable as an internal standard for quantitative analysis of tryptophan content in pharmaceutical formulations, dietary supplements, and infant formula during quality control release testing. Its commercial availability in defined purity grades (≥98%, 98 atom% D) meets the reference standard requirements for compendial method validation (e.g., ICH Q2(R1) guidelines for accuracy, precision, and linearity) . The use of a stable isotope-labeled internal standard minimizes matrix effect variability that can arise from excipient components (e.g., carbohydrates, lipids, mineral salts) in finished product matrices .

Application

Selection Property

Validation Focus

Tryptophan bioanalysis by LC-MS/MS

High-purity deuterated ISTD

Method accuracy and linearity verification in research matrices

Enantiomer-specific metabolism studies

Racemic DL-mixture separable into D- and L- forms

D-/L-tryptophan pathway interpretation and chiral method development

High-throughput metabolomics

Enhanced photostability of deuterated tryptophan

Sample integrity under extended autosampler light exposure

• [1] MedChemExpress. Technical Guide: Selection of Stable Isotope-Labeled Internal Standards. Stability considerations. View Source